Cas no 67687-97-2 (Bromomethyl(methyl)malonic acid)

• Product Name: Bromomethyl(methyl)malonic acid
• CAS No: 67687-97-2
• MF: C₅H₇BrO₄
• MW: 211.010681390762
• CID: 2676071
• PubChem ID: 85958601
• Update Time: 2025-04-21

Bromomethyl(methyl)malonic acid Chemical and Physical Properties

Names and Identifiers

• Bromomethyl(methyl)malonic acid
• 67687-97-2

• Inchi： 1S/C5H7BrO4/c1-5(2-6,3(7)8)4(9)10/h2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： YWEPCVCDXPUSGU-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)O)(C(=O)O)C

Computed Properties

• Exact Mass: 209.95277Da
• Monoisotopic Mass: 209.95277Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.6Ų